Cas no 1804788-59-7 (4-Chloro-5-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-5-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804788-59-7
• MF: C₈HClF₆N₂O
• MW: 290.549761533737
• CID: 4927728
• Update Time: 2025-06-28

4-Chloro-5-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8HClF6N2O/c9-5-3(1-16)2-17-6(18-8(13,14)15)4(5)7(10,11)12/h2H
• InChI Key： HHSHCMQIBNMPTP-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C(C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 348
• XLogP3: 3.6
• Topological Polar Surface Area: 45.9

Additional information on 4-Chloro-5-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Introduction to 4-Chloro-5-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804788-59-7)

4-Chloro-5-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, identified by its CAS number 1804788-59-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of this molecule, particularly its trifluoromethyl, trifluoromethoxy, and cyano substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The presence of multiple fluorine atoms in the molecule imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design. Fluoro-substituted compounds have been extensively studied for their ability to modulate receptor binding affinity and improve pharmacokinetic profiles. In particular, the trifluoromethyl group is known to increase the binding affinity of small molecules to biological targets, while the trifluoromethoxy group can influence metabolic pathways, potentially leading to longer half-lives and improved bioavailability.

The cyano group at the 5-position introduces a polar moiety that can enhance solubility and interact with biological targets through hydrogen bonding or ionic interactions. Additionally, the chloro substituent at the 4-position provides a site for further functionalization via nucleophilic substitution reactions, allowing for the synthesis of derivatives with tailored properties. These structural elements make 4-Chloro-5-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine a versatile building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine scaffolds. Pyridine derivatives have shown promise in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The unique electronic properties of pyridine rings, influenced by substituent effects, make them ideal candidates for modulating enzyme activity and receptor interactions. For instance, studies have demonstrated that pyridine-based compounds can inhibit kinases and other enzymes involved in cancer signaling pathways.

The pharmaceutical industry has increasingly leveraged fluorinated pyridines due to their favorable pharmacokinetic properties. The trifluoromethyl group, in particular, has been shown to enhance binding to proteins such as enzymes and receptors, leading to more potent and selective drug candidates. Furthermore, the trifluoromethoxy group can influence metabolic stability by resisting oxidative degradation, thereby extending the duration of drug action. These attributes have made fluorinated pyridines valuable in the development of next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have further accelerated the discovery of novel pyridine derivatives like 4-Chloro-5-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. High-throughput virtual screening (HTVS) and structure-based drug design (SBDD) techniques have enabled researchers to predict the binding affinities and mechanisms of action of these compounds with remarkable accuracy. This has led to the identification of lead candidates for further optimization and development into clinical candidates.

The synthesis of 4-Chloro-5-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorinated groups often necessitates specialized synthetic methodologies to achieve high yields and purity. Techniques such as nucleophilic aromatic substitution (SNAr), metal-catalyzed cross-coupling reactions, and halogen exchange reactions are commonly employed in the synthesis of these complex molecules.

In addition to its pharmaceutical applications, this compound has shown potential in materials science due to its electronic properties. Fluorinated pyridines can be incorporated into organic semiconductors and light-emitting diodes (OLEDs), where they contribute to improved charge transport and luminescence characteristics. The ability to fine-tune these properties through structural modifications makes compounds like 4-Chloro-5-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine valuable in developing advanced electronic materials.

As research continues to uncover new biological activities and synthetic applications for pyridine derivatives, compounds like 4-Chloro-5-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine are expected to play an increasingly important role in both drug discovery and material science. The combination of their unique structural features with advanced synthetic methodologies ensures that these molecules will remain at the forefront of scientific innovation for years to come.